Cas no 1361769-46-1 (Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361769-46-1
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931700
• Update Time: 2025-06-14

Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-3-6(4-14)8(18-10(11,12)13)7(15-5)9(16)17-2/h3H,4,14H2,1-2H3
• InChI Key： KLYZVGKYVVFMMA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=NC(C)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361769-46-1)

Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361769-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with trifluoromethoxy and aminomethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

The compound’s CAS number 1361769-46-1 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases. Recent trends in AI-driven drug design and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. For instance, the trifluoromethoxy group is known to enhance metabolic stability, a hot topic in medicinal chemistry discussions.

From a structural perspective, the presence of both methyl and carboxylate moieties in Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate offers opportunities for further derivatization. This flexibility is highly valued in high-throughput screening (HTS) campaigns, where rapid library generation is essential. Additionally, its solubility profile and stability under physiological conditions make it a candidate for prodrug development, a trending area in pharmaceutical formulation.

In agrochemical applications, compounds like CAS 1361769-46-1 are explored for their potential as pesticide intermediates. The pyridine scaffold is a common motif in crop protection agents, and the introduction of trifluoromethoxy groups can improve pest resistance profiles. With growing global emphasis on sustainable agriculture, such innovations are pivotal for developing next-generation solutions.

The synthesis of Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate often involves multi-step protocols, including Pd-catalyzed cross-coupling and reductive amination. These methods are frequently optimized using machine learning algorithms, reflecting the intersection of computational chemistry and traditional lab work. Researchers also prioritize atom economy and waste reduction, aligning with green chemistry principles.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency for downstream applications. Quality control is paramount, especially when the material is used in GMP-compliant processes. The compound’s stability under various storage conditions is another area of active investigation, as it impacts logistical considerations for industrial-scale use.

In summary, Methyl 4-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361769-46-1) represents a compelling case study in modern chemical research. Its relevance spans drug discovery, agrochemical innovation, and sustainable synthesis, making it a focal point for interdisciplinary collaboration. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in life sciences and material development.